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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of modern experimental techniques used to
measure the half-life of Indium-115 (**°In), a primordial radionuclide with an exceptionally long
decay time. The accurate determination of its half-life is crucial for various applications,
including geological dating and nuclear physics research. This document details the
experimental protocols of two prominent methods, presents the quantitative results in a
structured format, and visualizes the experimental workflows for enhanced clarity.

Quantitative Data Summary

The half-life of Indium-115 has been measured using various techniques over the years, with
recent advancements leading to more precise values. The following table summarizes the key
guantitative data from two state-of-the-art experimental approaches.
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Detectors

Experimental Protocols
Cryogenic Calorimetry (ACCESS Project)

This method offers high precision by detecting the minute amount of heat released during the

beta decay of 1*°In.
Experimental Setup:

» Detector: A high-purity Indium lodide (Inl) crystal serves as both the source of 1*3In and the
absorber for the decay energy.

e Sensor: A Neutron Transmutation Doped (NTD) Germanium thermistor is coupled to the Inl
crystal. This highly sensitive thermometer measures the small temperature rise caused by
the energy deposited from a single decay event.

e Cryogenics: The detector assembly is cooled to temperatures near absolute zero, typically
around 16 millikelvin (mK), using a dilution refrigerator. This extreme cooling minimizes
thermal noise, allowing for the detection of very small energy depositions.

» Shielding: The entire setup is housed within extensive shielding to reduce background

radiation from cosmic rays and environmental radioactivity.

Methodology:
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e Crystal Growth: A high-purity Inl crystal is synthesized.
o Detector Assembly: The NTD thermistor is attached to the crystal.
o Cooling: The detector is cooled down to its operating temperature of approximately 16 mK.

o Data Acquisition: The thermistor continuously monitors the temperature of the Inl crystal.
When a 113In nucleus undergoes beta decay, the emitted electron and neutrino carry away
the decay energy. The electron's energy is deposited within the crystal, causing a tiny,
measurable temperature pulse. The height of this pulse is proportional to the deposited
energy.

e Energy Spectrum Analysis: The recorded temperature pulses are converted into an energy
spectrum. This spectrum of the emitted electrons is then analyzed.

e Background Subtraction: Sophisticated background models and simulations are used to
subtract signals from other radioactive sources and environmental background.

» Half-Life Calculation: The half-life is determined by fitting the measured beta spectrum to
theoretical models of the 12°In decay. The rate of decay events for a known number of 1°In
atoms in the crystal directly yields the half-life.[1][2][3]

High-Purity Germanium (HPGe) Gamma Spectrometry

This technique measures the half-life by detecting the gamma rays emitted in a rare decay
branch of 12°In,

Experimental Setup:
e Source: A sample of metallic Indium with a precisely known mass and isotopic composition.

» Detector: An array of High-Purity Germanium (HPGe) detectors is used. HPGe detectors
offer excellent energy resolution, which is crucial for distinguishing the specific gamma-ray
peak of interest from background radiation.

o Shielding: The detectors and the Indium sample are placed within a low-background shield,
often located in an underground laboratory to minimize cosmic-ray interference.[4]
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Methodology:
o Sample Preparation: A well-characterized Indium sample is prepared.

o Detector Setup and Calibration: The HPGe detectors are arranged around the sample to
maximize the detection efficiency. The detectors are calibrated using standard radioactive
sources with well-known gamma-ray energies and intensities.

o Data Acquisition: The detectors measure the gamma-ray spectrum from the Indium sample
over an extended period. Indium-115 can decay to an excited state of Tin-115 (15Sn), which
then promptly de-excites by emitting a gamma ray with a characteristic energy of 497.3 keV.

[4]

o Spectrum Analysis: The acquired spectrum is analyzed to identify and quantify the 497.3 keV
gamma-ray peak. The net area of this peak, after subtracting the background continuum, is
determined.

 Activity Calculation: The activity (A) of the sample for this specific decay branch is calculated
using the following formula: A= N/ (¢ * t * ly) where:

[¢]

N is the net number of counts in the gamma peak.

[e]

€ is the detection efficiency at 497.3 keV.

t is the measurement time.

[e]

o

ly is the branching ratio for the emission of the 497.3 keV gamma ray.

o Half-Life Determination: The total half-life (T%2) is then calculated from the activity, the
number of 115In atoms in the sample (N_In115), and the decay constant (A) using the
fundamental radioactive decay equations: A=A *N_In115T¥% =1In(2) / A

Mandatory Visualizations
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Experimental Setup Measurement & Analysis Result
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Caption: Workflow for 113In half-life measurement using cryogenic calorimetry.

Experimental Setup Measurement & Analysis Result
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Caption: Workflow for 115In half-life measurement using HPGe gamma spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. [2401.16059] Simultaneous Measurement of Half-Life and Spectral Shape of ${115}$In
$B%-decay with an Indium lodide Cryogenic Calorimeter [arxiv.org]

2. Simultaneous Measurement of the Half-Life and Spectral Shape of ~{115}In 3 Decay with
an Indium lodide Cryogenic Calorimeter - PubMed [pubmed.ncbi.nim.nih.gov]

3. jukuri.luke.fi [jukuri.luke.fi]

4. [nucl-ex/0407016] Observation of beta decay of In-115 to the first excited level of Sn-115
[arxiv.org]

To cite this document: BenchChem. [Cross-Verification of Indium-115 Half-Life
Measurements: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077298#cross-verification-of-indium-115-half-life-
measurements]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b077298?utm_src=pdf-body-img
https://www.benchchem.com/product/b077298?utm_src=pdf-custom-synthesis
https://arxiv.org/abs/2401.16059
https://arxiv.org/abs/2401.16059
https://pubmed.ncbi.nlm.nih.gov/39373418/
https://pubmed.ncbi.nlm.nih.gov/39373418/
https://jukuri.luke.fi/server/api/core/bitstreams/88acbeb6-158a-48a6-b5e3-b2aab11b8e00/content
https://arxiv.org/abs/nucl-ex/0407016
https://arxiv.org/abs/nucl-ex/0407016
https://www.benchchem.com/product/b077298#cross-verification-of-indium-115-half-life-measurements
https://www.benchchem.com/product/b077298#cross-verification-of-indium-115-half-life-measurements
https://www.benchchem.com/product/b077298#cross-verification-of-indium-115-half-life-measurements
https://www.benchchem.com/product/b077298#cross-verification-of-indium-115-half-life-measurements
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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